2-(2-isopropyl-5-methylphenoxy)-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]acetamide

• IUPAC Name: 2-(5-methyl-2-propan-2-ylphenoxy)-N-[3-(2-oxochromen-3-yl)phenyl]acetamide
• InChI: InChI=1S/C27H25NO4/c1-17(2)22-12-11-18(3)13-25(22)31-16-26(29)28-21-9-6-8-19(14-21)23-15-20-7-4-5-10-24(20)32-27(23)30/h4-15,17H,16H2,1-3H3,(H,28,29)
• InChI Key: QLVRQPFUUPNVEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NC2=CC=CC(=C2)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C27H25NO4
• Molecular Weight: 427.5 g/mol

Description

2-(2-isopropyl-5-methylphenoxy)-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]acetamide, also known as IMPA, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-(2-isopropyl-5-methylphenoxy)-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]acetamide works by inhibiting the activity of certain enzymes and signaling pathways in the body. It has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell growth and survival. It also inhibits the activity of the nuclear factor kappa B (NF-kB) pathway, which is involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
2-(2-isopropyl-5-methylphenoxy)-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects in animal models. It has been found to reduce the production of inflammatory cytokines and increase the activity of antioxidant enzymes. It has also been shown to reduce the growth and migration of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-isopropyl-5-methylphenoxy)-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]acetamide in lab experiments is its specificity for certain enzymes and signaling pathways, which allows for targeted inhibition. However, one limitation is that it may not be effective in all types of cancer or diseases, and further research is needed to determine its efficacy in different contexts.

Future Directions

There are several potential future directions for research on 2-(2-isopropyl-5-methylphenoxy)-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]acetamide. One area of interest is its potential use in combination with other drugs or therapies to enhance its therapeutic effects. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, further research is needed to determine its safety and efficacy in human clinical trials.

Synthesis Methods

2-(2-isopropyl-5-methylphenoxy)-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]acetamide can be synthesized using a multistep process that involves the reaction between 2-isopropyl-5-methylphenol and 3-(2-oxo-2H-chromen-3-yl)benzoic acid followed by the addition of N,N-dimethylformamide and acetic anhydride. The product is then purified through recrystallization.

Scientific Research Applications

2-(2-isopropyl-5-methylphenoxy)-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]acetamide has been studied for its potential therapeutic properties in various diseases, including cancer, Alzheimer's disease, and inflammation. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models.